There is increased usage of flexible electronics recently in various applications such as wearable devices, flexible displays and sensors. Studies on the durability of conductive metal traces under cyclic mechanical loading is crucial since these conductors will be subjected to repeated bending. In this work, the mechanical and electrical behavior of silver printed conductors was tested using cyclic three-point bend test. The samples were flexible polymer thick film (PTF) silver (Ag) ink printed on a flexible polyethylene terephthalate (PET) substrate. The durability of this PTF Ag ink, which has a hyper-elastic binder and Ag flakes, was studied by performing cyclic bending tests. Four-point resistivity measurements and imaging of the sample both before and after bending were performed. A custom tester machine was used to apply strain to the circuit and measure the resistivity of the silver trace. The results of the bending test show that the silver trace does not undergo significant deformation and the change in resistance is less than 0.6% under both tensile and compressive tests. Fatigue tests were also performed by cyclic bending tests for three trials in which batches of 10,000 cycles were completed. The printed silver wire withstood 30,000 cycles of bend tests and produced only 2.64% change in resistance. This indicates that the printed wires are very durable even after 30,000 cycles of outer bending. Imaging was also conducted on these samples to study the effect of repeated bending on the morphology of the silver conductive trace. Although there was an increase in surface roughness before and after cyclic bending, there was no obvious deformation or delamination observed in the samples.

Photoacoustic (PA) imaging enables the detection of tumors with ultrasound sensors. A laser Doppler vibrometer (LDV) measures sound waves without contact and may enable non-contact PA imaging (PAI). A successful acquisition with LDV of the PA-signals generated by a tumor irradiated by a pulsed laser depends on several factors: the metrological characteristics of the LDV, the characteristics of the laser pulse as well as the properties of the tumor and of the tissue. In this work, we prove with experiments on tissue-mimicking phantoms the validity of a simulation model based on prior work. We use the validated model to simulate the photoacoustic tumor detection with LDV. Subsequently, we estimate the photoacoustic tumor detection capabilities of a self-designed LDV with the validated model. We derive the limits for the minimal detectable size of tumors for a given depth in tissue. The smallest inclusion detected with our LDV-system on a tissue-mimicking phantom was a sphere with a radius of 200 μm at a depth of 14 mm. With our experimentally validated model, we have predicted the possibility to detect an inclusion in breast tissue with a radius up to approximately 300 μm at a depth of 22 mm.

A photonic crystal fiber (PCF) is presented for milk sensing; sensing liquid compounds are injected in core region one by one and various sensing properties are studied numerically. The PCF sensor's performance is examined for different strut sizes and for a variety of frequencies (e.g., 1.0THz ≤ f ≤ 3.0THz). When f = 2.8THz, the relative sensitivity is attained 94.586%, 94.696%, and 94.751% for water, camel milk, and buffalo milk; also, the effective area is obtained 186020um2, 187210um2, and 187870um2 for water, camel milk, and buffalo milk; furthermore, the effective material loss is noticed 0.00790 cm−1, 0.00796 cm−1, and 0.00799 cm−1 for water, camel milk, and buffalo milk, respectively. Moreover, extrusion and 3D-printing methods are potentially capable to fabricate the presented PCF sensor.

The modelling of AE signal has been conducted for AE resonant sensor. For surface loading, the generation of acoustic emission (AE) signal has been developed and simulated in this paper for two homogenous materials. The simulated results have been verified by executing AE model experiments under similar considerations. Aluminum and steel have been selected as the wave propagation media for both modelling and experiment. A sine load at source point has been implemented by a function generator. A piezoelectric AE resonant sensor has been utilized to collect the vertical response due to the vertical load on the material surface. It converts the dynamic displacement of the AE wave into electrical signal. As the transfer function of the sensor, the sensor sensitivity characteristics of the AE sensor (R15α) has been calculated and incorporated in the model. The acoustic impedance of the metal surface and sensor has been utilized to determine the transfer loss due to the signal travelling from the sensor to the material. For both the experimental and simulated AE waves, the rise time and the maximum amplitude have been evaluated and the signal parametric characterizations have been performed. The attenuation property of maximum amplitude and the increase of rise time with the increment of source to receiver distance has been determined for the verification of the proposed model.

Determination of pork DNA is essential to avoid the serious allergens imposed by it as well as for halal authentication for certain community. The needed sensor should be able to identify the pork DNA in rapid way and sensitive to ultra-low molarity detection. In this work we developed a surface enhanced Raman spectroscopy sensor (SERS) using silver nanoparticles (AgNPs) on Si matrix. A deep investigation of the effect of the laser wavelength on the sensing efficiency has been performed. Wavelength dependent sensing mechanisms are deliberately studied in the current research. Further the selectivity of sensor towards Pork DNA discrimination is exhibited with Chicken DNA analysis. The developed SERS sensor identifies the Pork DNA down to 13.6 fg/ μL proving its excellent sensitivity. The statistical outfit studies with regard to the developed sensor shows the low values of RSD (∼3%) adding advantage of the developed SERS sensor biosensor. The SERS sensor will definitely serve to be an excellent fast, selective and sensitive tool for onsite screening of meat products to cease the adulteration.

Wearable sensor technology is a key to sustainable healthcare systems because of its unique capability to assess a wearer's state of wellbeing. We must continue to explore the sensible integration of sensors into wearable and energy-sustainable systems. This article reveals a new example of self-powered bioelectronics on a mask for continuously monitoring glucose by leveraging printed biofuel-cell-based carbon-nanotube-modified bioelectronics. The bioanode relies on the oxidation of glucose with the assistance of glucose oxidase and tetrathiafulvalene functionalized on the polyaniline-modified electrode, whereas the cathode, with the assistance of platinum-poly(3,4-ethylenedioxythiophene) materials, utilizes oxygen reduction reaction. The developed flexible electrodes show enhanced capacitance and favorable biocatalytic performances. This mask biodevice yields an open circuit voltage (OCV) of 0.37 V and achieves a maximum output density of 14 μW cm−2. The applicability to glucose detection shows that the self-powered analytical signal is proportional to the glucose concentration up to 10.00 mM with the limit of detection of 0.22 mM. This self-powered biosensor is also not affected by common interfering agents, such as lactic acid, uric acid, ascorbic acid, and creatinine. It is envisioned that this platform would further improve a wide range of digital e-health diagnostic and physiological monitoring applications.

A novel non-invasive system has been developed to measure transdermally emitted hydrogen sulfide (H2S) from the upper and lower limbs of human subjects. The transdermal arterial gasotransmitter sensor (TAGS™) has previously been shown to detect low levels of H2S ranging between 1 and 100 ppb considered relevant for physiological measurements (Shekarriz et al. 2020). This study was designed to compare its measurement precision in detecting transdermal H2S to a commercially available chemiluminescent device, the H2S-selective Ecotech Serinus 55 TRS™. Although TAGS™ does in-situ and real-time sampling, the comparative studies in this paper collected gases emitted from the lower arm of 10 heathy human subjects between the ages of 30 and 60. Three replicate samples of each individual were collected for 30 min in a sealed 10 L Tedlar® bag to allow readings from the same sample by both devices. Readings from the TAGS™ system correlated strongly with the values obtained from the Serinus™ device, both ranging between 0.31 ppb/min and 2.21 ppb/min, with a correlation coefficient of R2 = 0.8691, p < 0.0001. These results indicate that TAGS™ measures transdermal H2S specifically and accurately. Because vascular endothelial cells are a known source of H2S, TAGS™ measurements may provide a non-invasive means of detecting endothelial dysfunction, the underlying cause of peripheral artery disease (PAD) and microvascular disease. TAGS™ has potential clinical applications such as monitoring skin vascular perfusion in individuals with suspected vascular disease or to monitor progression of wound healing during treatment, which is of particular value in diabetic patients with calcified arteries limiting detection options.

This study presents a new method for simple, selective and sensitive electrochemical determination of lead(II) using N1-hydroxy-N1,N2-diphenylbenzamidine (HDPBA) modified carbon paste electrode. HDPBA was easily prepared in the laboratory from common chemicals. Morphological characterizations and spectroscopic analyses of the developed electrode were conducted using various analytical techniques such as electrochemical impedance spectroscopy (EIS), scanning electron microscope (SEM), Fourier transform infrared (FTIR), and ultraviolet-visible (UV–Vis) spectroscopic techniques. The electrochemical determination of Pb(II) was performed using square wave anodic stripping voltammetry (SWASV) and cyclic voltammetry (CV). The effects of several experimental parameters such as modifier composition in the carbon paste, composition and pH of supporting electrolyte solutions, accumulation time, accumulation potential, and other instrumental parameters were studied for the analytical application. Pb(II) was accumulated for 270 s on the surface of the modified electrode using 0.1 M sodium acetate (NaAc) pH 5 at −0.90 V vs Ag/AgCl, followed by electrochemical stripping with SWASV in the same solution after a resting time of 10 s. The linear range was found to be 0.0001–2.5000 μM Pb(II) with a limit of detection of 0.0094 nM which are better than most of the reported method based on 2–4 different modifiers in a single electrode. The proposed method was found to be highly sensitive and selective. In addition, the developed electrode showed good reproducibility (with RSDs of 4.3%), long-term stability, and fast response. The proposed method has been successfully applied to the determination of trace levels of Pb(II) in various environmental samples such as wastewater, vegetable, fish, and cigarette samples.

Shelf life and temperature are two things that affect the freshness of meat. Generally, people identify the freshness of meat by looking at the texture, color, and even aroma of meat. These methods have less effective approaches to identify the freshness of meat. The limitations of the human sense of smell have led to the development of gas sensor array system technology. Research has been done on odor cluster analysis using gas sensor array with variations in shelf life and temperature in classifying the smell of chicken meat. The study used a sample of 20 g of chicken meat in a 150 ml bottle which was sensed using a gas sensor array system at a certain storage period and temperature. The shelf life used is a shelf life of 0 h, 6 h, 12 h, 18 h, and 24 h as well as variations in temperature 4 °C, 30 °C, 35 °C, 40 °C, 45 °C, 50 °C. The analysis is carried out using machine learning in the form of principal component analysis and deep neural network. In this study using the principal component analysis and deep neural network method, it can be seen that the gas sensor array is able to classify well. Meanwhile, the results of deep neural network model can be classified as fresh and unfresh chicken meat with a testing accuracy of 98.70%. The result showed that gas sensor array could classify chicken meat with high accuracy and the proposed method provides a significant improvement.

Trans-epithelial resistance (TEER) is one of the most widely performed analysis in vitro methods for monitoring barrier tissue development, formation and functional maturation. It is a basic and important tool for the reproduction of an artificial human epithelium. However, in the design and construction of organ on chip devices, the reliable TEER measurements still remain a challenge, in spite of their efficacy in providing real time information on tissue integrity and function. The observed limitations often concern the nature of the selected electrodes, made with opaque or metal materials that prevent microscopic investigation, their correct and stable reposition that affect the impedance spectroscopy analysis and microbubbles interference. Here, we present a method to perform real time TEER analysis on an Intestinal Barrier-on-Chip (IBoC) using integrated transparent electrodes, by means of impedance spectroscopy analysis and supported by a microbubble-tolerant calculation method. The human Caco-2 cells were used as an in vitro model of the intestinal epithelial cell barrier. Measurements can be carried out even in presence of microbubbles during the analysis, thus allowing application of this analytical method in microfluidic organ on chip devices that must perform in continuum for a long time.